Cas no 108853-12-9 (Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-)

Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy- structure
108853-12-9 structure
Product Name:Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
CAS No:108853-12-9
MF:C16H18O4
MW:274.311725139618
CID:204952
Update Time:2024-03-01

Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
    • Aloifol I
    • Phenol, 4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-
    • Inchi： 1S/C16H18O4/c1-19-14-9-12(10-15(20-2)16(14)18)7-6-11-4-3-5-13(17)8-11/h3-5,8-10,17-18H,6-7H2,1-2H3
    • InChI Key： HJFGFCYQHBUEMB-UHFFFAOYSA-N
    • SMILES： C1(O)=C(OC)C=C(CCC2=CC=CC(O)=C2)C=C1OC

Computed Properties

  • Exact Mass: 274.12054
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • XLogP3: 2.127

Experimental Properties

  • Density: 1.204±0.06 g/cm3(Predicted)
  • Boiling Point: 436.8±40.0 °C(Predicted)
  • PSA: 58.92
  • pka: 9.99±0.10(Predicted)

Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy- Related Literature

Related Categories

108853-12-9 (Phenol,4-[2-(3-hydroxyphenyl)ethyl]-2,6-dimethoxy-) Related Products

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd